Cas no 1690602-54-0 (3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid
• CAS No: 1690602-54-0
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5799639
• PubChem ID: 103777974
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid
• EN300-1287063
• 3-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-2-yl)propanoic acid
• 1690602-54-0

• Inchi： 1S/C17H18N2O4/c1-12-7-8-14(18-10-12)15(9-16(20)21)19-17(22)23-11-13-5-3-2-4-6-13/h2-8,10,15H,9,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key： LNZZFGMUOVMPIM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CC(C)=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic Acid (CAS No. 1690602-54-0)

3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid (CAS No. 1690602-54-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a derivative of propanoic acid with a benzyl carbamate and a 5-methylpyridine substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular structure of 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid consists of a central propanoic acid core, which is flanked by a benzyl carbamate group and a 5-methylpyridine moiety. The benzyl carbamate group is known for its ability to protect the amino functionality during synthetic transformations, while the 5-methylpyridine substituent contributes to the compound's overall electronic and steric properties. These structural elements collectively influence the compound's solubility, stability, and reactivity, which are crucial factors in its potential applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid has shown promise as a potential inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are key enzymes implicated in signal transduction pathways associated with cancer and inflammatory diseases. The precise mechanism of action and the specific targets of this compound are still under investigation, but preliminary results are encouraging.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid typically involves multi-step procedures that ensure the formation of the desired functional groups with high purity and yield. Common synthetic routes include the protection of the amino group using benzyl chloroformate, followed by coupling reactions with appropriate pyridine derivatives. The final deprotection step yields the target compound in a form suitable for further analysis and application.

In terms of biological evaluation, 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid has been tested in various in vitro and in vivo models to assess its pharmacological properties. In vitro studies have shown that it exhibits potent inhibitory activity against specific kinases, such as protein kinase C (PKC) and cyclin-dependent kinases (CDKs). These findings suggest that it could be developed as a therapeutic agent for conditions where these kinases play a critical role.

In vivo studies have also been conducted to evaluate the pharmacokinetic and pharmacodynamic profiles of 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity. Preliminary results indicate that it has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity at therapeutic doses. However, further optimization may be necessary to enhance its efficacy and safety profile.

The potential applications of 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid extend beyond its use as a direct therapeutic agent. It can also serve as a valuable tool for probing biological systems and understanding disease mechanisms. For example, researchers can use it as a probe to study kinase activity in cellular models or as a lead compound for developing more potent inhibitors with improved pharmacological properties.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-2-yl)propanoic acid (CAS No. 1690602-54-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents for various diseases.